Cas no 104316-83-8 (4-CARBOXYPYRIDINIUM DICHROMATE)

• Product Name: 4-CARBOXYPYRIDINIUM DICHROMATE
• CAS No: 104316-83-8
• Molecular Formula: H₂O₇Cr₂^.₂[C₆H₅NO₂]
• Molecular Weight: 464.22268
• CID: 126148
• PubChem ID: 24858146

4-CARBOXYPYRIDINIUM DICHROMATE Properties

Names and Identifiers

• 4-CARBOXYPYRIDINIUM DICHROMATE
• oxido-(oxido(dioxo)chromio)oxy-dioxochromium,pyridin-1-ium-4-carboxylic acid
• 104316-83-8
• J-001146
• DTXSID10583516
• oxido-(oxido(dioxo)chromio)oxy-dioxochromium;pyridin-1-ium-4-carboxylic acid

• MDL： MFCD00074862
• InChIKey： WPTCMTDPTWFRSK-UHFFFAOYSA-L
• Inchi： InChI=1S/2C6H5NO2.2Cr.7O/c2*8-6(9)5-1-3-7-4-2-5;;;;;;;;;/h2*1-4H,(H,8,9);;;;;;;;;/q;;;;;;;;;2*-1/p+2
• SMILES： [Cr](O[Cr]([O-])(=O)=O)([O-])(=O)=O.C(C1C=C[NH+]=CC=1)(O)=O.C(C1C=C[NH+]=CC=1)(O)=O

Computed Properties

• Exact Mass: 459.93606
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 2
• Monoisotopic Mass: 463.925119g/mol
• Heavy Atom Count: 27
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 227Ų

Experimental Properties

• LogP: 0.60160
• PSA: 226.51
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic dichromates